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Compound of Interest

Compound Name:

6-Nitro-1,2,3,4-

tetrahydroisoquinoline

hydrochloride

Cat. No.: B569340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the safe handling, storage, and use of

6-Nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS: 174648-98-7). This compound

is a valuable intermediate in the synthesis of various bioactive molecules and sees significant

use in neuropharmacology research.[1]

Chemical and Physical Properties
6-Nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride is a solid, typically appearing as a

white to off-white crystalline powder.[2] A summary of its key chemical and physical properties

is provided in the table below.
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Property Value Source

CAS Number 174648-98-7 [3]

Molecular Formula C₉H₁₁ClN₂O₂ [3][4]

Molecular Weight 214.65 g/mol [3][4]

Appearance
White to off-white crystalline

powder
[2]

Purity ≥ 99% (HPLC)

Synonyms

1,2,3,4-tetrahydro-6-nitro-

Isoquinoline Hydrochloride; 6-

NITRO-1,2,3,4-

TETRAHYDROISOQUINOLIN

E HCL

[3]

Hazard Identification and Safety Precautions
While a specific, comprehensive Material Safety Data Sheet (MSDS) for 6-Nitro-1,2,3,4-
tetrahydroisoquinoline hydrochloride is not readily available, data from closely related

compounds, such as 7-Nitro-1,2,3,4-tetrahydroquinoline, indicate that this compound should be

handled with care. The primary hazards are expected to be:

Skin Irritation: May cause skin irritation.[2][5]

Eye Irritation: May cause serious eye irritation.[2][5]

Harmful if Swallowed: May be harmful if ingested.[2]

Respiratory Irritation: May cause respiratory irritation.[2]

Precautionary Statements:
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Category Precautionary Statement

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[2] P264: Wash

skin thoroughly after handling.[2][5] P270: Do

not eat, drink or smoke when using this product.

[6] P280: Wear protective gloves/protective

clothing/eye protection/face protection.[5][6]

Response

P301 + P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

[2] P302 + P352: IF ON SKIN: Wash with plenty

of soap and water.[2] P305 + P351 + P338: IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5]

Storage
P403: Store in a well-ventilated place.[6] P405:

Store locked up.[6][7]

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.[7]

Handling and Storage Protocols
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

the safety of laboratory personnel.

Personal Protective Equipment (PPE)
A standardized workflow for donning and doffing PPE should be followed to minimize exposure.

Donning PPE Chemical Handling Doffing PPE

Lab Coat Safety Goggles/Face Shield Nitrile Gloves Weighing and Preparing Solutions in a Fume Hood Gloves Face Shield/Goggles Lab Coat
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Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow.

Storage Conditions
To ensure stability, 6-Nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride should be stored

under the following conditions:

Parameter Recommendation

Temperature 0 - 8 °C

Atmosphere
Inert atmosphere (e.g., Argon or Nitrogen) is

recommended for long-term storage.

Light Store in a dark place.[5]

Container Keep container tightly closed.[5]

Spill and Waste Disposal
In the event of a spill, appropriate procedures must be followed to prevent exposure and

environmental contamination.
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Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill with Inert Material

Collect Spill into a Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Spill cleanup and waste disposal workflow.

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b569340?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Given its role as a synthetic intermediate and its use in neuropharmacology, the following are

generalized protocols for its application.

Preparation of a Stock Solution
This protocol outlines the preparation of a 10 mM stock solution, a common starting point for

many experimental procedures.

Materials:

6-Nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride

Dimethyl sulfoxide (DMSO) or another suitable solvent

Vortex mixer

Calibrated analytical balance

Appropriate volumetric flasks and pipettes

Procedure:

Calculate the required mass:

For 10 mL of a 10 mM solution:

Mass (g) = 10 mmol/L * 0.010 L * 214.65 g/mol = 0.021465 g (21.47 mg)

Weigh the compound:

In a chemical fume hood, carefully weigh out the calculated mass of the compound onto

weighing paper.

Dissolve the compound:

Transfer the weighed compound to a 10 mL volumetric flask.

Add a small amount of DMSO (e.g., 5 mL) to dissolve the solid.
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Vortex the solution until the solid is completely dissolved.

Bring to final volume:

Once dissolved, add DMSO to the volumetric flask until the meniscus reaches the 10 mL

mark.

Storage of the stock solution:

Store the stock solution in a tightly sealed vial at -20°C for short-term storage or -80°C for

long-term storage.
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Start

Calculate Mass of Compound

Weigh Compound in Fume Hood

Dissolve in Solvent (e.g., DMSO)

Vortex to Ensure Complete Dissolution

Bring to Final Volume

Store Aliquots at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Protocol for preparing a stock solution.

Use in Synthesis
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6-Nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride serves as a key building block for

more complex molecules, particularly in the development of novel pharmaceuticals targeting

neurological disorders.[1] The nitro group enhances its reactivity, making it suitable for various

chemical transformations.[1] Synthetic procedures will be highly specific to the target molecule

and will require consultation of relevant chemical literature.

Use in Neuropharmacology Research
This compound and its derivatives are utilized to study neurotransmitter systems and have

shown potential in modulating their activity.[1] Research in this area may involve in vitro studies

on neuronal cell cultures or in vivo studies in animal models to investigate its effects on

dopaminergic pathways and potential neuroprotective properties.[1] Specific experimental

designs will be dictated by the research question and should be developed in accordance with

established neuropharmacological methods.

First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen.[7]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes.[7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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